Cas no 2228117-55-1 (3-methoxy-3-(thiolan-2-yl)methylazetidine)

• Product Name: 3-methoxy-3-(thiolan-2-yl)methylazetidine
• CAS No: 2228117-55-1
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 5909878
• PubChem ID: 165627241
• Update Time: 2025-05-24

3-methoxy-3-(thiolan-2-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(thiolan-2-yl)methylazetidine
• EN300-1777425
• 2228117-55-1
• 3-methoxy-3-[(thiolan-2-yl)methyl]azetidine

• Inchi： 1S/C9H17NOS/c1-11-9(6-10-7-9)5-8-3-2-4-12-8/h8,10H,2-7H2,1H3
• InChI Key： XYQMFXCQQAKRCU-UHFFFAOYSA-N
• SMILES： S1CCCC1CC1(CNC1)OC

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-methoxy-3-(thiolan-2-yl)methylazetidine

3-Methoxy-3-(Thiolan-2-Yl)Methylazetidine: A Comprehensive Overview

3-Methoxy-3-(thiolan-2-yl)methylazetidine, identified by the CAS number 2228117-55-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The compound's structure, comprising a methylazetidine ring with a methoxy group and a thiolan substituent, contributes to its intriguing chemical properties and biological activity.

The synthesis of 3-methoxy-3-(thiolan-2-yl)methylazetidine involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making this compound more accessible for further research. The use of advanced catalytic systems and green chemistry principles has also been explored to minimize environmental impact during the synthesis process.

In terms of biological activity, 3-methoxy-3-(thiolan-2-yl)methylazetidine has shown promising results in preliminary pharmacological studies. Research indicates that this compound may possess antioxidant properties, which could be beneficial in treating conditions associated with oxidative stress. Additionally, its interaction with various cellular pathways suggests potential applications in anti-inflammatory therapies. These findings underscore the need for further in-depth studies to fully understand the compound's therapeutic potential.

The structural uniqueness of 3-methoxy-3-(thiolan-2-yl)methylazetidine also makes it an interesting candidate for material science applications. Its ability to form stable complexes with metal ions has been explored in the context of developing new materials for catalysis and sensing technologies. Recent advancements in computational chemistry have enabled researchers to model the compound's behavior under various conditions, providing valuable insights into its practical applications.

In conclusion, 3-methoxy-3-(thiolan-2-yl)methylazetidine, CAS number 2228117-55-1, stands as a testament to the ongoing progress in chemical innovation. Its versatile structure and promising biological activity position it as a valuable asset in both pharmaceutical and materials research. As scientific understanding of this compound continues to evolve, it is likely to play an increasingly significant role in advancing modern medicine and technology.